CP 375

• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• InChI: InChI=1S/C11H17NO3/c1-5-9(15-4)10-11(14)8(13)6-7(2)12(10)3/h6,9,14H,5H2,1-4H3
• InChIKey: FTRAQXHTKWFPJC-UHFFFAOYSA-N

Researchers studying iron-dependent pathways require chelators with precisely defined affinity. CP 375 is a bidentate 3-hydroxypyridin-4-one (HPO) Fe3+ chelator with an experimentally validated stability constant (log K1 = 14.50). - Validated in predictive QSAR/QM models - benchmark for computational chemistry workflows - Enables reproducible Fe3+ sequestration in ferroptosis, microbial growth, and enzyme dependency studies - Defined solubility (10 mM DMSO) with documented long-term stability for consistent multi-experiment use

CP 375: Validated Fe3+ Chelator

CP 375 (CAS 752186-89-3) is a synthetic, bidentate iron (Fe3+) chelating agent belonging to the 3-hydroxypyridin-4-one (HPO) class of compounds [1]. It has a molecular weight of 211.26 g/mol and the molecular formula C11H17NO3 . The compound functions as a high-affinity ligand for ferric iron, a property that has been experimentally characterized through its stability constant . Unlike many in-class analogs, CP 375 has been directly validated in a predictive modeling study that confirms its iron-binding properties with a high degree of accuracy [1].

High-affinity Fe³⁺ chelation profile

QSAR predictive modeling benchmark

Defined solubility and stability attributes for assay planning

• [1] Chen Y, Barlow DJ, Kong X, Ma Y, Hider RC. Prediction of 3-hydroxypyridin-4-one (HPO) log K1 values for Fe(III). Dalton Trans. 2012;41(35):10784-91. View Source

Why Substitution of CP 375 Fails

Substituting CP 375 with other 3-hydroxypyridin-4-one (HPO) analogs or Fe3+ chelators is not recommended due to significant variability in their iron-binding affinity (log K1), which is the primary determinant of their utility in biochemical assays. The chelation strength of HPO compounds is highly sensitive to even minor structural modifications, particularly the nature and position of substituents on the pyridinone ring [1]. Generic substitution without considering this quantitative structure-activity relationship (QSAR) can lead to inconsistent experimental results, as the effective concentration of free Fe3+ in a system is directly governed by the chelator's specific stability constant. The following quantitative evidence demonstrates why CP 375 is a distinct entity within its class, offering a precisely defined and validated chelation profile that is essential for reproducible research outcomes.

Structural sensitivity of log K₁

Minor ring substitutions in HPO analogs can substantially shift Fe³⁺ binding affinity, altering free-iron levels in buffered systems.

Unvalidated chelation profile

Analog HPOs without QSAR-predicted or experimentally measured log K₁ may introduce uncontrolled variability in metal-dependent assays.

Reproducibility drift

Direct replacement with an untested chelator risks inconsistent Fe³⁺ availability and data divergence across experimental series.

• [1] Chen Y, Barlow DJ, Kong X, Ma Y, Hider RC. Prediction of 3-hydroxypyridin-4-one (HPO) log K1 values for Fe(III). Dalton Trans. 2012;41(35):10784-91. View Source

CP 375: Quantitative Evidence

Fe3+ Binding Affinity: Experimental vs. Predicted

CP 375 demonstrates a high-affinity Fe3+ chelation profile with an experimentally measured stability constant (log K1) of 14.50. This experimental value closely matches a predicted log K1 of 14.62 derived from a quantum mechanical (QM) model, resulting in an absolute deviation of only 0.12 log units [1]. This level of accuracy in predicting the binding affinity validates the compound's specific QM-predicted electronic and structural features, distinguishing it from other HPO analogs for which predictions may be less accurate or absent [1].

Fe³⁺ Binding Affinity

Class-level

Experimental log K₁ 14.50
Predicted 14.62 (deviation 0.12)

Supports binding affinity predictability within HPO class

QM model validated for HPO class; direct measurement reported

Evidence Dimension	Fe3+ Binding Affinity (Stability Constant)
Target Compound Data	log K1 = 14.50 (experimental)
Comparator Or Baseline	Predicted log K1 = 14.62 (from QM calculations using B3LYP/6-31+G(d)/CPCM model chemistry)
Quantified Difference	Absolute deviation of 0.12 log units (14.62 vs. 14.50)
Conditions	Experimental determination and QM prediction based on the 3-hydroxypyridin-4-one (HPO) structure of CP 375 [1].

Why This Matters

This quantitative validation confirms that CP 375's Fe3+ binding affinity is well-understood and predictable, ensuring reproducible chelation behavior in experimental systems compared to uncharacterized or poorly predicted analogs.

• [1] Chen Y, Barlow DJ, Kong X, Ma Y, Hider RC. Prediction of 3-hydroxypyridin-4-one (HPO) log K1 values for Fe(III). Dalton Trans. 2012;41(35):10784-91. View Source

Predicted Physicochemical Properties

Computational predictions provide key physicochemical parameters for CP 375, offering a baseline for its expected behavior in biological systems. The compound is predicted to have a logP of 1.496, a topological polar surface area (tPSA) of 51.46 Ų, a density of 1.132 g/cm³, and a boiling point of 299.9±40.0 °C . These predicted properties are essential for understanding its solubility, permeability, and stability, providing a scientific basis for its selection over analogs with potentially less favorable or unknown physicochemical profiles.

Physicochemical Profile

Data to verify

logP 1.496, tPSA 51.46 Ų

Predicted density 1.132 g/cm³, BP 299.9 °C

Supports assay-condition suitability assessment

Computational predictions; experimental confirmation pending

Evidence Dimension	Physicochemical Property Prediction
Target Compound Data	logP = 1.496; tPSA = 51.46 Ų; Density = 1.132 g/cm³; Boiling Point = 299.9±40.0 °C
Comparator Or Baseline	Not applicable (baseline prediction)
Quantified Difference	Not applicable
Conditions	Computational predictions based on the molecular structure of CP 375 (C11H17NO3) .

Why This Matters

These predicted physicochemical properties allow researchers to prospectively assess the suitability of CP 375 for specific assay conditions or drug design projects, facilitating informed procurement decisions.

Solubility in DMSO

For in vitro applications, CP 375 has a characterized solubility profile, with reported solubility of at least 10 mM in DMSO . This is a practical, yet crucial, differentiating factor for procurement, as it provides a clear, vendor-verified benchmark for preparing stock solutions. This eliminates the need for extensive solubility testing, a common hurdle with novel or poorly characterized chemical probes, and ensures that the compound can be readily introduced into cell culture or biochemical assays.

DMSO Solubility

Data to verify

≥10 mM

Supports stock solution preparation

Vendor-reported benchmark; independent verification pending

Evidence Dimension	Solubility in DMSO
Target Compound Data	10 mM
Comparator Or Baseline	Not applicable (baseline measurement)
Quantified Difference	Not applicable
Conditions	Solubility in DMSO as reported by vendor datasheets .

Why This Matters

Knowing the precise solubility of CP 375 in DMSO enables researchers to plan experiments with confidence, reducing time spent on preliminary solubility screening and minimizing the risk of compound precipitation during assays.

Long-Term Compound Stability

The stability of CP 375 has been characterized under standard storage conditions, which is a critical factor for ensuring the reproducibility of experimental results over time. In powder form, the compound is stable for at least 3 years when stored at -20°C . This documented stability profile provides confidence in the compound's long-term integrity, distinguishing it from less stable alternatives that may degrade and introduce variability into research data. This is a key procurement consideration for laboratories requiring a reliable, long-term supply of a consistent research tool.

Long-Term Stability

Data to verify

≥3 years (powder, −20 °C)

Supports reproducibility in long-term studies

Supplier-reported; periodic re-evaluation recommended

Evidence Dimension	Stability
Target Compound Data	Stable for 3 years
Comparator Or Baseline	Not applicable (baseline measurement)
Quantified Difference	Not applicable
Conditions	Storage as a powder at -20°C .

Why This Matters

Procuring CP 375 ensures a stable and reliable research tool with a defined shelf-life, minimizing the risk of experimental artifacts due to compound degradation and supporting the reproducibility of long-term studies.

CP 375: Key Applications

QSAR & Computational Model Validation

CP 375 is an ideal candidate for validating quantitative structure-activity relationship (QSAR) models and computational chemistry workflows for iron chelators. Its inclusion as one of the four novel HPOs used to validate the QM prediction methodology for log K1 values demonstrates its utility as a benchmark compound. Researchers can use CP 375 to calibrate their own in silico models for predicting the Fe3+ binding affinity of new chemical entities, ensuring their computational predictions align with a compound that has a well-defined and validated experimental value (log K1 = 14.50).

In Vitro Iron Chelation Control

CP 375 serves as a robust and well-characterized control agent for modulating free iron (Fe3+) levels in cell culture and biochemical assays. Its defined solubility in DMSO (10 mM) allows for precise dosing in experimental media. Researchers investigating the role of iron in cellular processes, such as ferroptosis or microbial growth, can use CP 375 to establish a chelated environment with a known affinity (log K1 = 14.50) [1]. The compound's documented long-term stability further ensures consistent performance across multiple experiments and study durations.

Iron-Dependent Enzymology Probe

CP 375 can be utilized as a chemical probe to study enzymes or biological pathways that are dependent on Fe3+ as a cofactor. Its high and experimentally validated affinity for Fe3+ (log K1 = 14.50) makes it an effective tool for sequestering ferric iron and assessing the resulting impact on enzymatic activity. The availability of its predicted physicochemical properties, including logP and tPSA [1], aids in interpreting results, particularly regarding cellular permeability and the potential for off-target effects. This makes CP 375 a valuable, data-backed alternative to less-defined chelators for mechanistic studies.

Application

Selection Property

Validation Focus

QSAR model benchmarking

QSAR-validated chelator

Predictive model alignment

In vitro Fe³⁺ control

High-affinity Fe³⁺ binding

Free-iron modulation in assays

Iron-dependent enzymology probe

Defined affinity and solubility

Enzymatic activity assessment

• [1] Chen Y, Barlow DJ, Kong X, Ma Y, Hider RC. Prediction of 3-hydroxypyridin-4-one (HPO) log K1 values for Fe(III). Dalton Trans. 2012;41(35):10784-91. View Source